(1R,2S)-2-(4-Bromopyrazol-1-yl)cyclopentan-1-amine;hydrochloride

• IUPAC Name: (1R,2S)-2-(4-bromopyrazol-1-yl)cyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C8H12BrN3.ClH/c9-6-4-11-12(5-6)8-3-1-2-7(8)10;/h4-5,7-8H,1-3,10H2;1H/t7-,8+;/m1./s1
• InChI Key: UZXOYWHPXCQZET-WLYNEOFISA-N
• Canonical SMILES: C1CC(C(C1)N2C=C(C=N2)Br)N.Cl
• Isomeric SMILES: C1C[C@H]([C@H](C1)N2C=C(C=N2)Br)N.Cl
• Molecular Formula: C8H13BrClN3
• Molecular Weight: 266.56 g/mol

Description

(1R,2S)-2-(4-Bromopyrazol-1-yl)cyclopentan-1-amine; hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of pyrazole, which is a heterocyclic compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Pyrazolo[4,3-b]pyridine Derivatives : Yakovenko et al. (2020) described the synthesis of 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives via reactions involving 1-alkyl-N-Boc-5-formylpyrazol-4-amines. These reactions lead to the formation of nitriles and amides, which further undergo cyclocondensation to yield imidazo[1,2-a]pyrazolo[3,4-e]pyridines or pyrazolo[3′,4′,5,6]pyrido[2,3-d]pyrimidine derivatives. This study illustrates the potential of cyclopentan-1-amine derivatives in synthesizing heterocyclic compounds with possible pharmaceutical applications (Yakovenko et al., 2020).

Electrosynthesis and Chemical Behavior

• Amine Electrosynthesis : Mikhal’chenko et al. (2007) demonstrated the electrosynthesis of amino derivatives from 1-ethyl-4-nitro-3-cyanopyrazole. By adjusting the electroreduction parameters, the study produced amine chlorohydrates, showcasing the electrochemical pathways to synthesize amines from related pyrazole compounds, emphasizing the chemical versatility of such structures (Mikhal’chenko et al., 2007).

Chemical Reactivity and Mechanism Studies

• Hydrolysis of Cyclopentolate Hydrochloride : A study by Roy (1995) explored the kinetics and mechanism of the hydrolysis of cyclopentolate hydrochloride in alkaline solutions, offering insights into the reactivity and degradation pathways of cyclopentan-1-amine derivatives in specific conditions. This research provides a foundation for understanding the stability and transformation of similar compounds (Roy, 1995).